Cas no 2138409-88-6 (4-Bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid)

• Product Name: 4-Bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid
• CAS No: 2138409-88-6
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 6326337
• PubChem ID: 165792242
• Update Time: 2025-05-20

4-Bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-738025
• 4-bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid
• 2138409-88-6
• 4-Bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid

• Inchi： 1S/C15H20BrNO2/c1-10-4-3-7-17(11(10)2)9-13-8-12(15(18)19)5-6-14(13)16/h5-6,8,10-11H,3-4,7,9H2,1-2H3,(H,18,19)
• InChI Key： IWKFKPFZTSGAJJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1CN1CCCC(C)C1C

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid

4-Bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic Acid: A Comprehensive Overview

4-Bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid is a complex organic compound with the CAS number 2138409-88-6. This compound belongs to the class of benzoic acids, which are widely studied in the fields of organic chemistry and pharmacology due to their diverse applications. The structure of this compound is characterized by a benzoic acid moiety with a bromine substituent at the para position and a substituted piperidine group attached via a methylene bridge at the meta position. The piperidine ring is further substituted with two methyl groups at the 2 and 3 positions, adding complexity to its structure and potentially influencing its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid. Researchers have employed various methodologies, including Suzuki coupling reactions and palladium-catalyzed cross-couplings, to construct the aromatic ring with precise substitution patterns. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications in drug discovery and material science.

The biological activity of 4-bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid has been a focal point of recent studies. Preclinical investigations have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel therapeutics targeting chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, its ability to modulate key signaling pathways involved in inflammation has been extensively explored using advanced molecular modeling techniques.

In terms of pharmacokinetics, studies have shown that 4-bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid demonstrates favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the presence of the piperidine moiety, which may facilitate its passage through biological membranes. However, further research is required to fully understand its metabolism and excretion pathways in humans.

The synthesis of 4-bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid involves a multi-step process that begins with the preparation of intermediates such as bromobenzoic acids and substituted piperidines. The key steps include nucleophilic aromatic substitution to introduce the bromine substituent and subsequent coupling reactions to attach the piperidine group. Optimization of reaction conditions, such as temperature and solvent choice, has been crucial in achieving high yields and maintaining product quality.

From an environmental perspective, the ecological impact of 4-bromo-3-[(2,3-dimethylpiperidin-1-yl)methyl]benzoic acid has been evaluated through biodegradation studies. Results indicate that this compound undergoes rapid microbial degradation under aerobic conditions, suggesting minimal persistence in natural ecosystems. This finding is particularly important for regulatory compliance and sustainable chemical practices.

In conclusion, 4-bromo-3-[(2,3-dimethylpiperidin-1-yllmethylene)benzoic acid (CAS No: 2138409886) represents a significant advancement in organic synthesis with potential applications in drug development and materials science. Its unique structural features and promising biological profile make it an intriguing subject for further research. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.